Cas no 338966-54-4 (4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione)
4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione
- Oprea1_555980
- 4-(4-chlorophenyl)-1H,2H,3H,4H,5H,7H-furo[3,4-b]pyridine-2,5-dione
- 4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione
-
- Inchi: 1S/C13H10ClNO3/c14-8-3-1-7(2-4-8)9-5-11(16)15-10-6-18-13(17)12(9)10/h1-4,9H,5-6H2,(H,15,16)
- InChI Key: OXBJIYGNAGXTHM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1CC(NC2COC(C1=2)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 424
- XLogP3: 1.2
- Topological Polar Surface Area: 55.4
4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1669349-1mg |
4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione |
338966-54-4 | 98% | 1mg |
¥445.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1669349-2mg |
4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione |
338966-54-4 | 98% | 2mg |
¥597.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1669349-5mg |
4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione |
338966-54-4 | 98% | 5mg |
¥693.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1669349-10mg |
4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione |
338966-54-4 | 98% | 10mg |
¥828.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1669349-20mg |
4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione |
338966-54-4 | 98% | 20mg |
¥1407.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1669349-25mg |
4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione |
338966-54-4 | 98% | 25mg |
¥1332.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1669349-50mg |
4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione |
338966-54-4 | 98% | 50mg |
¥1543.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1669349-100mg |
4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione |
338966-54-4 | 98% | 100mg |
¥2058.00 | 2024-05-18 |
4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione
Introduction to CAS No. 338966-54-4: 4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione
CAS No. 338966-54-4, also known as 4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione, is a complex organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of fused heterocyclic compounds, which are known for their versatility and biological activity. The molecule consists of a pyridine ring fused with a furan ring system, along with a chlorophenyl substituent that adds to its complexity and functional properties.
The chemical structure of this compound is characterized by a bicyclic system where the pyridine ring is fused to the furan ring at positions 3 and 4. The presence of the chlorophenyl group at position 4 introduces electronic effects that can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of heterocyclic compounds.
Synthesis and characterization of CAS No. 338966-54-4 have been extensively explored in academic and industrial settings. Researchers have employed various synthetic strategies, including palladium-catalyzed coupling reactions and multi-component synthesis approaches, to efficiently construct this compound. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been utilized to confirm the compound's structure and purity.
The biological activity of CAS No. 338966-54-4 has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits potent antimicrobial activity against a range of bacterial and fungal pathogens. Additionally, it has shown promise as a potential anticancer agent, with research indicating its ability to inhibit key enzymes involved in cancer cell proliferation.
Recent advancements in computational chemistry have enabled researchers to perform in silico modeling of CAS No. 338966-54-4. These studies have provided insights into the compound's interaction with target proteins at the molecular level, paving the way for rational drug design based on its structure.
In terms of application prospects, CAS No. 338966-54-4 holds potential in the development of novel pharmaceuticals due to its unique combination of biological activities. Its ability to act as both an antimicrobial and anticancer agent makes it a versatile candidate for further exploration in preclinical studies.
In conclusion, CAS No. 338966-54-4 represents a significant advancement in the field of organic chemistry and pharmacology. Its intricate structure, coupled with its diverse biological activities, positions it as a promising compound for future research and development.
338966-54-4 (4-(4-Chlorophenyl)-4,7-dihydrofuro[3,4-b]pyridine-2,5(1H,3H)-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)